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Compound of Interest

Compound Name: Di-n-nonyl phthalate-3,4,5,6-d4

Cat. No.: B1456434

An In-depth Technical Guide to Commercial Sourcing of Di-n-nonyl Phthalate-3,4,5,6-d4

This guide serves as a technical resource for researchers, scientists, and professionals in drug
development, providing detailed information on the commercial availability and technical
specifications of Di-n-nonyl phthalate-3,4,5,6-d4. This deuterated analog is a critical internal
standard for the accurate quantification of Di-n-nonyl phthalate in various matrices.

Commercial Suppliers and Product Specifications

Di-n-nonyl phthalate-3,4,5,6-d4 is available from several specialized chemical suppliers. The
following table summarizes the key quantitative data from various commercial sources to
facilitate comparison.
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Product Molecular ] Isotopic
. CAS . Chemical .
Supplier Codel/Cat Weight ( Purity/En  Notes
Number Formula .
alog # g/mol ) richment
Sigma- C26D4H3s0 98 atom %  Assay:
- - 422.63
Aldrich 4 D 98% (CP)
TRC- Unlabelled
LGC 1202865- 422.3334[1
A634908[1 - CAS: 84-
Standards 43-7[1] ]
] 76-4[1]
Provided
as a
certified
reference
AccuStand  PHTH-D4- 1202865- )
- - material at
ard 0139[2] 43-7[2]
100 pg/mL
in
Methanol[2
]
CeDa[COO Unlabelled
CDN 1202865- 99 atom %
D-6827[3] 422.64[3] (CH2)sCHs3] CAS: 84-
Isotopes 43-7[3] D[3]
2[3] 76-4[3]
Pharmaffili PAPST 1202865- C26H38D40O
422.64[4] - -
ates 010950[4] 43-7[4] a[4]
Supplier is
Fisher PP
S 30313599 - - - CDN
Scientific
Isotopes

Representative Experimental Protocol:
Quantification of Di-n-nonyl Phthalate in a Sample
Matrix using GC-MS and an Internal Standard

The following is a generalized methodology for the use of Di-n-nonyl phthalate-3,4,5,6-d4 as

an internal standard for the quantification of its non-deuterated counterpart in a given sample.
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This protocol is representative and may require optimization based on the specific matrix and
instrumentation.

1. Objective: To accurately quantify the concentration of Di-n-nonyl phthalate in a sample using
Gas Chromatography-Mass Spectrometry (GC-MS) with Di-n-nonyl phthalate-3,4,5,6-d4 as
an internal standard.

2. Materials:

» Di-n-nonyl phthalate standard

e Di-n-nonyl phthalate-3,4,5,6-d4 (Internal Standard, IS)
» High purity solvents (e.g., hexane, dichloromethane)

e Sample for analysis

e GC-MS system

3. Procedure:

Visualizations

The following diagrams illustrate key logical and experimental workflows.
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Logical Relationship of Deuterated Standard to Analyte
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Caption: Relationship between the analyte and its deuterated internal standard.
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Workflow for Quantification using Internal Standard
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Caption: Experimental workflow for sample analysis using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial suppliers of Di-n-nonyl phthalate-3,4,5,6-
d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1456434#commercial-suppliers-of-di-n-nonyl-
phthalate-3-4-5-6-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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